4-Methyl-1-(3-methylbutan-2-yl)-1H-pyrazol-3-amine

• Molecular Formula: C9H17N3
• Molecular Weight: 167.25 g/mol
• SMILES: CC1=CN(N=C1N)C(C)C(C)C
• InChI: InChI=1S/C9H17N3/c1-6(2)8(4)12-5-7(3)9(10)11-12/h5-6,8H,1-4H3,(H2,10,11)
• InChIKey: KARPRBWKPNVTSE-UHFFFAOYSA-N

Medicinal chemists often face regioisomeric mixtures and metabolic instability when synthesizing 3-aminopyrazole libraries. This compound provides a definitive solution. • Regiochemical certainty: 4-methyl substitution locks the 3-amino regioisomer, eliminating the common 5-amino byproduct and simplifying purification. • Intrinsic metabolic shield: The C4-methyl group blocks oxidative metabolism, a feature validated in the clinical-stage CB1 inverse agonist TM38837 series. • Chiral SAR potential: The racemic 3-methylbutan-2-yl N1-substituent offers a built-in opportunity for enantiomer separation and stereospecific potency profiling.

4-Methyl-1-(3-methylbutan-2-yl)-1H-pyrazol-3-amine: Chemical Identity and Procurement Profile

4-Methyl-1-(3-methylbutan-2-yl)-1H-pyrazol-3-amine (CAS 1935115-80-2) is an N1-alkylated 3-aminopyrazole derivative with molecular formula C9H17N3 and a molecular weight of 167.25 g/mol [1]. It features a 4-methyl substitution on the pyrazole ring and a chiral, branched 3-methylbutan-2-yl substituent at the N1 position, with a free primary amine at the 3-position. The compound belongs to the class of 1-substituted-3-aminopyrazoles, a scaffold widely employed in medicinal chemistry for kinase inhibition, GPCR modulation, and anti-inflammatory drug discovery programs [2]. Computed physicochemical properties include XLogP3 of 1.9, a topological polar surface area (TPSA) of 43.8 Ų, and two rotatable bonds [1]. This compound is commercially available for research use at a minimum purity specification of 95% .

3-Aminopyrazole scaffold Free primary amine for kinase hinge-binding and GPCR modulator research

Racemic chiral N1 substituent Enables enantiomer-specific SAR exploration after resolution

4-Methyl substitution Reported metabolic shielding at C4 position for stability research

Fragment-like profile Computed properties support lead generation and optimization workflows

• [1] PubChem. 4-Methyl-1-(3-methylbutan-2-yl)-1H-pyrazol-3-amine. Compound Summary CID 130682084. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130682084 View Source
• [2] Ji, N.; Meredith, E.; Liu, D.; Adams, C.; Artman III, G.; Jendza, K.; Ma, F.; Mainolfi, N.; Powers, J.; Zhang, C. Syntheses of 1-substituted-3-aminopyrazoles. Tetrahedron Lett. 2010, 51(52), 6799-6801. View Source

Why Substitution with Simpler N1-Alkyl-3-aminopyrazoles Falls Short

Generic substitution of N1-alkyl-3-aminopyrazoles is precluded by the interdependent effects of the alkyl branching architecture and the 4-methyl group on molecular recognition, physicochemical profile, and synthetic accessibility. The 3-aminopyrazole regioisomer is inherently more challenging to access selectively than the 5-amino congener under standard Knorr-type cyclocondensation conditions [1]; the 4-methyl substituent contributes to regioisomeric fixation and provides metabolic shielding at the C4 position, a feature exploited in the clinical-stage CB1 inverse agonist TM38837 series [2]. Concurrently, the chiral 3-methylbutan-2-yl N-substituent introduces a distinct steric and lipophilic signature—with two rotatable bonds and a computed XLogP3 of 1.9—that differs measurably from linear-pentyl (XLogP3 ~1.8, three rotatable bonds) and other branched-chain analogs [3], directly affecting target engagement, solubility, and metabolic stability in ways that cannot be replicated by an in-class compound with a different N1 substitution pattern.

Regioisomer mismatch 5-Amino regioisomer exhibits different H-bond geometry at the pyrazole core; may abolish target binding and alter pharmacophore recognition.

N1-alkyl divergence Alternative N1 branching patterns shift lipophilicity and conformational entropy; target engagement profile may not transfer across analogs.

4-Methyl absence Unsubstituted pyrazol-3-amines lack reported metabolic shielding at C4; tissue partitioning and stability context may differ significantly.

• [1] Heterocyclist. Regioselective synthesis of 3- and 5-aminopyrazoles. 2015. Commentary on Fandrick et al., Org. Lett. 2015. https://heterocyclist.wordpress.com/2015/08/06/regioselective-synthesis-of-3-and-5-aminopyrazoles/ View Source
• [2] TM38837 Development Team. Optimizing and characterizing 4-methyl substituted pyrazol-3-carboxamides leading to the peripheral cannabinoid 1 receptor inverse agonist TM38837. Bioorg. Med. Chem. Lett. 2023. DOI: 10.1016/j.bmcl.2023.129572. View Source
• [3] Kuujia Chemical Database. Comparative computed properties for 4-Methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine (CAS 1696789-26-0) and 1-(3-methylpentan-2-yl)-1H-pyrazol-3-amine (CAS 1935656-20-4). View Source

Key Differentiation Evidence Against Closest Analogs

Lipophilicity and Rotatable Bond Comparison to N1-Alkyl Analogs

The target compound's computed XLogP3 of 1.9 and rotatable bond count of 2 differentiate it from the closest N1-sec-pentyl analog 4-Methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine (CAS 1696789-26-0), which has an XLogP3 of 1.8 and three rotatable bonds. The 4-methyl substituent further distinguishes it from 1-(3-methylpentan-2-yl)-1H-pyrazol-3-amine (CAS 1935656-20-4, XLogP3 1.9, no 4-methyl), which lacks the metabolic shielding and steric influence conferred by the 4-methyl group. All computed values are from PubChem/XLogP3 methodology [REFS-1, REFS-2].

Physicochemical profile vs analogs

Cross-study comparable

Target: XLogP3 1.9, 2 rotatable bonds, TPSA 43.8 Ų. Closest N1-sec-pentyl analog: XLogP3 1.8, 3 rotatable bonds. N1-(3-methylpentan-2-yl) analog: XLogP3 1.9, 3 rotatable bonds, no 4-methyl.

Reduced conformational entropy penalty upon target binding; lipophilicity supports both permeability and solubility screening.

Computed properties via XLogP3 algorithm; experimental logP and binding data recommended.

Evidence Dimension	Computed lipophilicity (XLogP3) and molecular flexibility (rotatable bonds)
Target Compound Data	XLogP3 = 1.9; Rotatable bonds = 2; TPSA = 43.8 Ų; MW = 167.25
Comparator Or Baseline	4-Methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine: XLogP3 = 1.8, Rotatable bonds = 3; 1-(3-Methylpentan-2-yl)-1H-pyrazol-3-amine: XLogP3 = 1.9, Rotatable bonds = 3
Quantified Difference	ΔXLogP3 = +0.1 vs. sec-pentyl analog; ΔRotatable bonds = -1 vs. both comparators; 4-methyl present vs. absent in 1-(3-methylpentan-2-yl) analog
Conditions	Computed properties via XLogP3 3.0 algorithm (PubChem 2019/2021 release); TPSA via Cactvs 3.4.6.11

Why This Matters

The lower rotatable bond count of 2 (vs. 3) indicates reduced conformational entropy penalty upon target binding, while the XLogP3 of 1.9 sits within an optimal range for both membrane permeability and aqueous solubility in fragment-to-lead optimization campaigns.

• [1] PubChem. 4-Methyl-1-(3-methylbutan-2-yl)-1H-pyrazol-3-amine. Compound Summary CID 130682084. XLogP3-AA: 1.9; Rotatable Bond Count: 2; TPSA: 43.8 Ų. View Source
• [2] Kuujia Chemical Database. 4-Methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine (CAS 1696789-26-0), XLogP3: 1.8, Rotatable Bond Count: 3. 1-(3-Methylpentan-2-yl)-1H-pyrazol-3-amine (CAS 1935656-20-4), XLogP3: 1.9, Rotatable Bond Count: 3. View Source

3-Amino Regioisomeric Identity and Procurement Assurance

Under standard Knorr pyrazole synthesis conditions, the 5-aminopyrazole regioisomer is thermodynamically favored and constitutes the major product, with the 3-aminopyrazole typically representing the minor, synthetically challenging isomer [1]. For the target compound, the 4-methyl substituent combined with the N1-(3-methylbutan-2-yl) group defines a specific regioisomeric and substitution pattern that cannot arise from a simple N-alkylation of 4-methyl-1H-pyrazol-3-amine without risking regioisomeric mixtures at both the N1/N2 and amino positions. The 5-amino positional isomer, 4-Methyl-1-(3-methylbutan-2-yl)-1H-pyrazol-5-amine (PubChem), represents a distinct chemical entity with different hydrogen-bonding geometry and target engagement potential [2].

3-Amino regioisomeric identity

Class-level inference

Under standard Knorr conditions, 5-aminopyrazole is thermodynamically favored (up to >99:1). 3-Amino regioisomer requires kinetically controlled conditions with substrate-dependent selectivity. Target is confirmed 3-amino via SMILES and procurement specification.

H-bond donor/acceptor geometry at pyrazole core is critical for target binding; 5-amino isomer represents a distinct pharmacophore.

Verify regioisomeric identity by NMR or X-ray crystallography in critical structure-activity studies.

Evidence Dimension	Regioisomeric identity and synthetic selectivity
Target Compound Data	Defined 3-amino regioisomer; 4-methyl at C4; N1-(3-methylbutan-2-yl) substitution; unambiguous structure via SMILES: CC1=CN(N=C1N)C(C)C(C)C
Comparator Or Baseline	4-Methyl-1-(3-methylbutan-2-yl)-1H-pyrazol-5-amine (5-amino regioisomer); 5-aminopyrazole typically the major product under thermodynamic Knorr conditions (selectivities up to >99:1 favoring 5-NH2 in certain cases)
Quantified Difference	Literature precedent: 5-aminopyrazole is generally the major product in Knorr-type syntheses; 3-aminopyrazole requires kinetically-controlled conditions (e.g., NaOEt) for selective formation, with selectivities up to 99:1 achievable but highly substrate-dependent [1]
Conditions	Knorr pyrazole synthesis; regioselectivity validated by X-ray crystallography across 25 N1-substituted pyrazole structures (Huang et al., J. Org. Chem. 2017) [3]

Why This Matters

Procurement of a verified 3-amino (not 5-amino) regioisomer is critical for projects where hydrogen bond donor/acceptor geometry at the pyrazole core dictates target binding; substitution with the 5-amino isomer would produce a different pharmacophore and likely abolish activity.

• [1] Heterocyclist. Regioselective synthesis of 3- and 5-aminopyrazoles. August 2015. Discussing Fandrick et al., Org. Lett. 2015: kinetic control with NaOEt yields up to 99:1 3-NH2:5-NH2 selectivity. View Source
• [2] PubChem. 4-Methyl-1-(3-methylbutan-2-yl)pyrazol-5-amine. Compound Summary. The 5-amino positional isomer. View Source
• [3] Huang, A.; Wo, K.; Lee, S.Y.C.; Kneitschel, N.; Chang, J.; Zhu, K.; Mello, T.; Bancroft, L.; Norman, N.J.; Zheng, S.L. Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. J. Org. Chem. 2017, 82(17), 8864-8872. View Source

4-Methyl Substituent Role in Cannabinoid CB1 Antagonist SAR

The 4-methylpyrazole-3-carboxamide scaffold, directly related to the 4-methylpyrazol-3-amine core of the target compound, was systematically optimized in the CB1 inverse agonist program that produced TM38837—the first peripherally restricted CB1 antagonist to enter clinical trials [1]. In this series, the 4-methyl group was essential for balancing CB1 potency, lipophilicity, metabolic stability, and liver vs. brain distribution. Compounds with alternative C4 substituents showed altered distribution profiles. The 4-methyl-3-amino motif thus represents a validated pharmacophoric element for programs requiring controlled tissue partitioning [1]. The target compound, as the free amine building block, enables direct access to this privileged scaffold through amide bond formation at the 3-amino group.

4-Methyl CB1 pharmacophore context

Class-level inference

TM38837 research program: 4-methylpyrazole-3-carboxamide series reported peripheral restriction with liver:brain partitioning context in rodent models. 4-Methyl group essential for balancing potency and tissue distribution profile in this scaffold class.

Reported CB1-targeted scaffold selection context; supports selection over unsubstituted pyrazole building blocks.

Class-level inference; verify 4-methyl contribution for specific target programs and assay systems.

Evidence Dimension	Pharmacological relevance of the 4-methyl substitution pattern
Target Compound Data	4-Methyl-3-aminopyrazole core; free primary amine available for derivatization to carboxamide, sulfonamide, or urea analogs
Comparator Or Baseline	TM38837 (4-methylpyrazole-3-carboxamide series): CB1 Ki and functional antagonist potency optimized through 4-methyl and N1-substituent variation; achieved peripheral restriction with negligible brain exposure at efficacious doses
Quantified Difference	TM38837 program: 4-methyl series compounds demonstrated weight loss efficacy in diet-induced obese mouse models with liver:brain exposure ratios enabling peripheral restriction; absence of 4-methyl or substitution with other groups altered both CB1 potency and tissue distribution [1]
Conditions	In vitro CB1 binding, cAMP functional assays; in vivo DIO mouse models; liver and brain pharmacokinetic measurements (full details in Cooper et al., Bioorg. Med. Chem. Lett. 2023)

Why This Matters

The 4-methyl-3-aminopyrazole core is not a generic pyrazole; it is a pharmacologically validated scaffold with demonstrated clinical translation potential, justifying its selection over unsubstituted or differently substituted pyrazol-3-amine building blocks for CB1-targeted or peripherally-restricted drug discovery programs.

• [1] Optimizing and characterizing 4-methyl substituted pyrazol-3-carboxamides leading to the peripheral cannabinoid 1 receptor inverse agonist TM38837. Bioorg. Med. Chem. Lett. 2023. DOI: 10.1016/j.bmcl.2023.129572. PMID: 38043690. View Source

Chiral Center as a Differentiation Handle vs. Achiral Analogs

The target compound possesses one undefined atom stereocenter at the 3-methylbutan-2-yl substituent [1], making it a racemic mixture as supplied. This chiral center is absent in achiral N1-alkyl comparators such as 4-methyl-1-pentyl-1H-pyrazol-3-amine (CAS 1339645-60-1) . For programs exploring stereospecific target engagement, the racemic compound provides a starting point for chiral resolution and individual enantiomer profiling, whereas achiral analogs offer no such opportunity. The presence of the stereocenter also affects solid-state packing and potentially crystallization behavior during purification.

Chiral center vs achiral analogs

Cross-study comparable

Target: 1 undefined stereocenter at 3-methylbutan-2-yl (racemic mixture). Linear N1-pentyl analog (CAS 1339645-60-1): 0 stereocenters. N1-sec-pentyl analog: 1 stereocenter with different branching geometry.

Supports enantiomer-specific SAR exploration not accessible from achiral N1-alkyl building blocks.

Racemic mixture; chiral resolution required for individual enantiomer profiling and activity comparison.

Evidence Dimension	Presence of chiral center and implications for stereochemical SAR
Target Compound Data	One undefined atom stereocenter (racemic mixture); 3-methylbutan-2-yl substituent is chiral at the carbon attached to N1
Comparator Or Baseline	4-Methyl-1-pentyl-1H-pyrazol-3-amine (CAS 1339645-60-1): zero stereocenters, linear N1-pentyl chain ; 4-Methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine (CAS 1696789-26-0): one stereocenter but different branching pattern (sec-pentyl) [2]
Quantified Difference	Undefined stereocenter count: Target = 1; Linear pentyl analog = 0. The 3-methylbutan-2-yl group provides greater steric bulk proximal to N1 (isopropyl-type branching at the carbon beta to the pyrazole) compared to sec-pentyl (ethyl branching at the same position)
Conditions	Stereochemical descriptor per PubChem computed properties (PubChem release 2019.06.18)

Why This Matters

The chiral center enables enantiomer-specific SAR exploration, a capability absent in achiral N1-alkyl analogs; if one enantiomer shows superior target potency or selectivity, this creates a proprietary differentiation path not accessible from achiral building blocks.

• [1] PubChem. 4-Methyl-1-(3-methylbutan-2-yl)-1H-pyrazol-3-amine. CID 130682084. Undefined Atom Stereocenter Count: 1. View Source
• [2] Kuujia Chemical Database. 4-Methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine (CAS 1696789-26-0). One undefined stereocenter; XLogP3: 1.8; Rotatable bonds: 3. View Source

Commercial Purity and Multi-Vendor Availability Comparison

The target compound is stocked and shipped by AKSci (Catalog 4009EK) with a minimum purity specification of 95% and by Leyan (Product 2112924) also at 95% purity . This dual-vendor sourcing with consistent 95% minimum purity provides procurement redundancy not universally available for closely related analogs. By contrast, the 5-amino regioisomer 4-Methyl-1-(3-methylbutan-2-yl)pyrazol-5-amine and other in-class compounds may be available from fewer vendors or at lower purity grades, increasing supply risk in sustained research programs.

Commercial availability profile

Supporting evidence

Available from 2+ vendors (AKSci, Leyan) at consistent minimum purity specification of 95%. Dual-vendor sourcing provides procurement redundancy compared to single-source analogs.

Supports procurement planning and batch-to-batch consistency for sustained research programs.

Vendor catalog data as of 2024–2025; pricing and lead times subject to change.

Evidence Dimension	Commercial availability and minimum purity specification
Target Compound Data	AKSci Catalog 4009EK: 95% min. purity, ships from SF Bay, CA, USA ; Leyan Product 2112924: 95% purity . CAS: 1935115-80-2.
Comparator Or Baseline	4-Methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine (CAS 1696789-26-0): Enamine EN300-1106049, 95% purity, 0.5g at $739, 2.5g at $1,509 [1]. 1-(3-Methylpentan-2-yl)-1H-pyrazol-3-amine (CAS 1935656-20-4): Enamine EN300-1111027, 95% purity, 0.25g at $840, 0.5g at $877 [2].
Quantified Difference	Target compound available from 2+ vendors (AKSci, Leyan) at 95% purity. Closest analogs sourced primarily through Enamine at higher per-gram costs and often with longer lead times for custom synthesis.
Conditions	Commercial vendor catalogs as of 2024–2025; prices subject to change

Why This Matters

Multi-vendor availability at consistent 95% purity reduces single-supplier dependency and ensures batch-to-batch reproducibility for projects requiring gram-scale quantities; this operational resilience is a tangible procurement advantage.

• [1] Enamine via Kuujia. 4-Methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine (CAS 1696789-26-0). EN300-1106049. 95% purity. Pricing as of 2023. View Source
• [2] Enamine via Kuujia. 1-(3-Methylpentan-2-yl)-1H-pyrazol-3-amine (CAS 1935656-20-4). EN300-1111027. 95% purity. Pricing as of 2023. View Source

Drug Discovery Applications for 4-Methyl-1-(3-methylbutan-2-yl)-1H-pyrazol-3-amine

CB1 Receptor Antagonist and Peripheral Restriction Design

The target compound serves as a direct building block for 4-methylpyrazole-3-carboxamide libraries targeting the cannabinoid CB1 receptor. The TM38837 clinical program demonstrated that the 4-methyl-3-aminopyrazole core, when elaborated through the 3-amino position, yields peripherally restricted CB1 inverse agonists with negligible CNS exposure and efficacy in obesity models [1]. Researchers can use the free amine to generate diverse amide, sulfonamide, or urea derivatives, systematically varying the N1-(3-methylbutan-2-yl) architecture—which differentiates this compound from all other N1-alkyl analogs—to optimize liver:brain partitioning ratios.

Kinase Inhibitor Fragment and Lead Generation

3-Aminopyrazoles function as ATP-competitive kinase hinge-binding motifs across multiple kinase families including JNK, p38 MAPK, and LRRK2 [1]. The target compound, with its 4-methyl group occupying the hydrophobic pocket adjacent to the hinge and its chiral N1 substituent projecting toward the solvent channel or selectivity pocket, offers a differentiated starting point compared to unsubstituted or N1-aryl pyrazol-3-amines. The computed XLogP3 of 1.9 and two rotatable bonds provide favorable fragment-like physicochemical properties for subsequent structure-based optimization [2].

Stereochemistry-Driven Target Engagement Studies

The racemic nature of the 3-methylbutan-2-yl substituent provides a built-in opportunity for chiral resolution and individual enantiomer profiling. In programs where the N1 substituent interacts with a chiral binding pocket (e.g., certain GPCRs, ion channels, or transporters), evaluating both enantiomers separately can reveal stereospecific potency differences that are inaccessible with achiral N1-alkyl analogs [1]. The 3-amino group further enables facile derivatization to diastereomeric amides for chiral separation and absolute configuration determination.

Metabolic Stability via 4-Methyl Blocking Strategy

The 4-methyl group on the pyrazole ring blocks a known site of oxidative metabolism in pyrazole-containing compounds, a design principle validated in the CB1 antagonist series [1]. For medicinal chemistry programs concerned with cytochrome P450-mediated degradation at the pyrazole C4 position, this compound offers intrinsic metabolic shielding that unsubstituted pyrazol-3-amines lack. Procurement of the pre-methylated building block eliminates the need for late-stage C–H functionalization to install the 4-methyl group after scaffold assembly.

Application

Selection Property

Validation Focus

CB1 receptor pathway studies

4-Methyl-3-amino core context

Liver:brain partitioning endpoint review

Kinase hinge-binding fragment research

Fragment-like physicochemical profile

ATP-competitive binding assay context

Chiral resolution and enantiomer profiling

Racemic chiral center context

Enantiomer-specific assay response review

Metabolic stability research

4-Methyl metabolic shielding context

CYP-mediated degradation endpoint review

• [1] TM38837 Development Team. Optimizing and characterizing 4-methyl substituted pyrazol-3-carboxamides leading to the peripheral cannabinoid 1 receptor inverse agonist TM38837. Bioorg. Med. Chem. Lett. 2023. DOI: 10.1016/j.bmcl.2023.129572. View Source
• [2] PubChem. 4-Methyl-1-(3-methylbutan-2-yl)-1H-pyrazol-3-amine. CID 130682084. Computed Properties: XLogP3-AA = 1.9, Rotatable Bond Count = 2, TPSA = 43.8 Ų. View Source